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Compound of Interest

Compound Name: Tricyclohexylphosphine

Cat. No.: B042057 Get Quote

Introduction

Tricyclohexylphosphine (PCy3) is a tertiary organophosphorus compound widely recognized

for its role as a ligand in transition metal catalysis.[1] Characterized by its significant steric bulk

and strong electron-donating nature, PCy3 is instrumental in a variety of catalytic reactions.[2]

[3] It possesses a large ligand cone angle (170°) and high basicity (pKa = 9.7), properties that

allow it to stabilize metal centers, enhance catalyst activity, and improve selectivity.[2][4]

PCy3 is a crucial component in numerous palladium-catalyzed cross-coupling reactions,

including Suzuki-Miyaura couplings, Buchwald-Hartwig aminations, and Heck reactions.[5][6]

Its steric hindrance facilitates the oxidative addition step and promotes the final reductive

elimination step in the catalytic cycle, leading to higher yields and purer products.[6]

Furthermore, PCy3 is a key ligand in the Nobel Prize-winning Grubbs' catalyst for olefin

metathesis and in Crabtree's catalyst for hydrogenation.[2][4]

These application notes provide a comprehensive overview of the properties, handling, and a

detailed protocol for setting up reactions utilizing Tricyclohexylphosphine.

Data Presentation: Properties of Tricyclohexylphosphine
The physical and chemical properties of Tricyclohexylphosphine are summarized in the table

below.
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Property Value Reference

Chemical Formula C₁₈H₃₃P [2]

Molecular Weight 280.43 g/mol [2][4]

Appearance White crystalline solid [1][7]

Melting Point 76–83 °C [1][7]

pKa 9.7 [1][2]

Cone Angle (Tolman) 170° [2]

Solubility

Soluble in most organic

solvents (e.g., toluene,

hexane, THF); insoluble in

water.

[1][3][7]

CAS Number 2622-14-2 [1][8]

Experimental Protocols
Safety and Handling Precautions
Tricyclohexylphosphine is an air-sensitive solid that readily oxidizes to

tricyclohexylphosphine oxide.[7] It is also harmful if swallowed and causes skin and eye

irritation.[7][8] Strict adherence to safety protocols is mandatory.

Inert Atmosphere: All handling and storage of PCy3 must be performed under an inert

atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk line techniques.[7][8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile or rubber gloves, and chemical safety goggles.[8][9]

Ventilation: Use PCy3 in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of dust or vapors.[8][10]

Storage: Store PCy3 in a tightly sealed container under an inert atmosphere in a cool, dry,

and well-ventilated location, away from oxidizing agents.[7][8]
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Spills: In case of a small spill, the material can be mixed with an inert absorbent like

vermiculite and placed in a suitable container for disposal.[8]

General Protocol for a Palladium-Catalyzed Cross-
Coupling Reaction (e.g., Suzuki-Miyaura Coupling)
This protocol describes a general procedure for setting up a palladium-catalyzed cross-

coupling reaction between an aryl halide and a boronic acid using PCy3 as a ligand. This

procedure should be adapted based on the specific substrates and literature precedents.

Materials and Reagents:

Palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃)

Tricyclohexylphosphine (PCy3)

Aryl halide (e.g., aryl chloride or bromide)

Boronic acid

Base (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃)

Anhydrous, degassed solvent (e.g., toluene, dioxane, THF)

Reaction vessel (e.g., oven-dried Schlenk flask or vial with a stir bar)

Procedure:

Vessel Preparation: Ensure all glassware is thoroughly oven-dried or flame-dried under

vacuum to remove moisture and cooled under an inert atmosphere.

Reagent Addition (in a Glovebox):

To the reaction vessel, add the palladium source (e.g., 1-5 mol%).

Add the Tricyclohexylphosphine ligand. A typical Pd:Ligand ratio is 1:2 to 1:4.

Add the base (typically 2-3 equivalents).
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Add the aryl halide (1.0 equivalent).

Add the boronic acid (typically 1.1-1.5 equivalents).

Seal the reaction vessel with a septum or cap.

Solvent Addition:

Remove the sealed vessel from the glovebox.

Using a gas-tight syringe, add the required volume of anhydrous, degassed solvent. The

solvent should be purged with an inert gas for at least 30 minutes prior to use.

Reaction Execution:

Place the vessel in a heating block or oil bath set to the desired temperature (often

between 80-110 °C).[5]

Stir the reaction mixture vigorously for the specified duration.

Reaction Monitoring:

Monitor the reaction progress by taking small aliquots (under inert conditions) and

analyzing them by techniques such as TLC, GC-MS, or LC-MS.

Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and

filter it through a pad of celite to remove the palladium catalyst and inorganic salts.[11]

Wash the filtrate with water or brine to remove residual base.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate the solvent under reduced pressure.

Purify the crude product using column chromatography on silica gel to obtain the desired

biaryl compound.
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Mandatory Visualizations
Catalytic Cycle Diagram

Figure 1: Simplified Catalytic Cycle for Suzuki-Miyaura Coupling
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Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow Diagram

Figure 2: Workflow for Reaction Setup with PCy3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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